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Compound of Interest

Compound Name: 1-Methoxy-4-nitrobutane
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Get Quote
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Executive Summary

1-Methoxy-4-nitrobenzene (CAS 100-17-4), commonly known as p-nitroanisole, is a critical
aromatic intermediate in the synthesis of pharmaceuticals, azo dyes, and agricultural
chemicals.[1] Structurally, it represents a classic "push-pull" Tt-conjugated system, where an
electron-donating methoxy group and an electron-withdrawing nitro group are positioned para
to each other. This electronic arrangement dictates its high dipole moment, unique
spectroscopic signature, and reactivity profile—most notably its reduction to p-anisidine, a
precursor for the analgesic phenacetin and various dye intermediates.

Molecular Specifications & Identification

The following table consolidates the core identity parameters for p-nitroanisole.
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Parameter Value

IUPAC Name 1-Methoxy-4-nitrobenzene

Common Name p-Nitroanisole

CAS Registry Number 100-17-4

Molecular Formula C7H7NOs3

Molecular Weight 153.14 g/mol

SMILES COclccce(ccl)[O-]

InChl Key BNUHAJGCKIQFGE-UHFFFAOYSA-N
Appearance Yellowish crystalline solid

Structural Analysis & Electronic Properties

The reactivity of p-nitroanisole is governed by the resonance interaction between the
substituents. The methoxy group (

) acts as a
-donor (+M effect), while the nitro group (
) acts as a strong

-acceptor (-M effect).

Electronic Resonance

This "push-pull" character creates a significant dipole moment (~6.15 D) and increases the
double-bond character of the ring-substituent bonds, enforcing a planar or quasi-planar
geometry that facilitates conjugation.

(Benzenoid) (Quinoid Character) ~6.15 D

Neutral Form Resonance (+M / -M) Charge Separated Resultant Property Dipole Moment
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Figure 1: Resonance contribution leading to the high dipole moment and quinoid character of
p-nitroanisole.

Physicochemical Profile

Property Metric Condition

Melting Point 52-54 °C Standard Pressure
Boiling Point 260 °C Standard Pressure
Density 1.23 g/cm3 at 25 °C

Solubility (Water) Low (< 0.05%) Cold water

Solubility (Organic) High Ethanol, Ether, Acetone
Partition Coeff.[2] (LogP) 2.03 Octanol/Water

Spectroscopic Characterization

Accurate identification relies on interpreting the distinct shifts caused by the para-substitution
pattern.

Nuclear Magnetic Resonance (NMR)

Data based on CDCIs solvent.
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Infrared (IR) & Mass Spectrometry (MS)

e |R: Strong bands at 1510 cm~* (asymmetric) and 1340 cm~* (symmetric) correspond to the

stretches of the nitro group. The

antisymmetric stretch appears near 1260 cm—1.
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e MS (EI): Molecular ion peak

at m/z 153. Major fragmentation involves loss of the methyl group (

) or the nitro group (

).

Synthesis & Manufacturing Protocols
Industrial Route: Nucleophilic Aromatic Substitution

This method is preferred for scale-up due to the availability of p-chloronitrobenzene and higher
atom economy compared to nitration of anisole (which yields ortho/para mixtures).

Reaction:
Protocol:

e Charge: Load a high-pressure reactor with p-chloronitrobenzene (1.0 eq) and methanol
(excess, solvent/reactant).

Base Addition: Slowly add aqueous NaOH (1.1 eq) or solid KOH.

Reaction: Heat to 80-100 °C under slight pressure (2-5 bar) for 6-8 hours.

Workup: Distill off excess methanol. Dilute residue with water to precipitate the product.

Purification: Recrystallize from ethanol/water to yield yellow crystals (Yield >90%).

Laboratory Route: Methylation of p-Nitrophenol

Used when p-nitrophenol is the starting material.
Protocol:
e Dissolve p-nitrophenol (10 mmol) in acetone (30 mL).

e Add anhydrous
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(15 mmol) and stir for 15 min to form the phenolate.

o Add dimethyl sulfate or iodomethane (12 mmol) dropwise. Caution: Methylating agents are
toxic.

o Reflux for 4 hours. Monitor by TLC (SiO2, 20% EtOAc/Hexane).

« Filter inorganic salts, evaporate solvent, and wash with dilute NaOH to remove unreacted
phenol.

p-Chloronitrobenzene

MeOH / NaOH
(Nucleophilic Subst.)

Meisenheimer Complex :
(Transient) :

Elimination of Cl-

p-Nitroanisole
(>90% Yield)

Click to download full resolution via product page

Figure 2: Mechanism of the industrial synthesis route via Nucleophilic Aromatic Substitution (

).
Reactivity & Applications: Reduction to p-Anisidine

The most significant application of p-nitroanisole is its reduction to p-anisidine (4-
methoxyaniline). This transformation is the gateway to synthesizing azo dyes and
pharmaceutical intermediates.

Reduction Mechanism: The reduction proceeds through a nitroso and hydroxylamine
intermediate sequence.
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Figure 3: Stepwise reduction pathway from nitroanisole to anisidine.
Experimental Reduction Protocol (Catalytic Hydrogenation):

o Catalyst: 5% Pd/C or Raney Nickel.

e Solvent: Methanol or Ethanol.

» Conditions:

atmosphere (1-3 atm), Room Temperature to 50 °C.

e Process: Stir vigorously until

uptake ceases. Filter catalyst and concentrate filtrate to obtain p-anisidine (sensitive to
oxidation; store under inert gas).

Safety & Toxicology

» Toxicity: p-Nitroanisole is toxic by ingestion, inhalation, and skin absorption.[2]

» Methemoglobinemia: Like many nitro-aromatics, it can induce methemoglobinemia, reducing
the blood's oxygen-carrying capacity.

o Carcinogenicity: Classified as a Group 2B carcinogen (possibly carcinogenic to humans) by
IARC.

o Handling: Use full PPE (gloves, goggles, respirator). Handle in a fume hood. Avoid dust
formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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